Cas no 2580239-27-4 (Tert-butyl 4-(benzylamino)oxane-4-carboxylate)

• Product Name: Tert-butyl 4-(benzylamino)oxane-4-carboxylate
• CAS No: 2580239-27-4
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5664500
• PubChem ID: 165886661
• Update Time: 2025-08-05

Tert-butyl 4-(benzylamino)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580239-27-4
• EN300-27728278
• tert-butyl 4-(benzylamino)oxane-4-carboxylate
• Tert-butyl 4-(benzylamino)oxane-4-carboxylate

• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(19)17(9-11-20-12-10-17)18-13-14-7-5-4-6-8-14/h4-8,18H,9-13H2,1-3H3
• InChI Key： YTKICZIECXXTGL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC(C)(C)C)(CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 4-(benzylamino)oxane-4-carboxylate

Tert-butyl 4-(benzylamino)oxane-4-carboxylate: A Comprehensive Overview

Tert-butyl 4-(benzylamino)oxane-4-carboxylate is a compound with the CAS number 2580239-27-4, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a benzylamino substituent on an oxane ring. The oxane ring, also known as tetrahydropyran, serves as a versatile platform for various chemical modifications, making this compound highly valuable in both academic research and industrial applications.

The synthesis of tert-butyl 4-(benzylamino)oxane-4-carboxylate typically involves multi-step reactions, often starting from readily available starting materials. The key steps include the formation of the oxane ring, followed by the introduction of the tert-butyl and benzylamino groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have been documented in several high-impact journals, highlighting the compound's potential for large-scale manufacturing.

One of the most notable applications of tert-butyl 4-(benzylamino)oxane-4-carboxylate is in the field of drug delivery systems. The compound's ability to form stable complexes with various bioactive molecules has made it an ideal candidate for encapsulating drugs, thereby enhancing their stability and bioavailability. Researchers have demonstrated that this compound can be used to create nanoparticles that target specific tissues or cells, offering a promising avenue for personalized medicine.

In addition to its role in drug delivery, tert-butyl 4-(benzylamino)oxane-4-carboxylate has also found applications in polymer chemistry. Its unique structure allows it to act as a building block for synthesizing advanced polymers with tailored properties. For instance, recent studies have shown that this compound can be used to create biodegradable polymers that are suitable for use in biomedical devices and sustainable packaging materials. These findings underscore the compound's versatility and its potential to contribute to the development of eco-friendly materials.

The biological activity of tert-butyl 4-(benzylamino)oxane-4-carboxylate has also been extensively studied. Preclinical studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating various inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy. Ongoing clinical trials are investigating its efficacy in treating solid tumors, with preliminary results showing significant tumor regression in preclinical models.

The structural flexibility of tert-butyl 4-(benzylamino)oxane-4-carboxylate also makes it an attractive substrate for catalytic transformations. Recent breakthroughs in asymmetric catalysis have enabled the synthesis of enantiomerically enriched derivatives of this compound, which are highly sought after in pharmaceutical research. These derivatives exhibit improved pharmacokinetic profiles and reduced side effects compared to their racemic counterparts, making them valuable tools in drug discovery.

In conclusion, tert-butyl 4-(benzylamino)oxane-4-carboxylate is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in modern chemistry and materials science. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.